Cas no 1361894-04-3 (2-(2,4-Dichlorophenyl)-5-hydroxypyrimidine)

• Product Name: 2-(2,4-Dichlorophenyl)-5-hydroxypyrimidine
• CAS No: 1361894-04-3
• MF: C₁₀H₆Cl₂N₂O
• MW: 241.073440074921
• MDL: MFCD25447782
• CID: 4780928
• Update Time: 2025-10-25

2-(2,4-Dichlorophenyl)-5-hydroxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dichlorophenyl)-5-hydroxypyrimidine
• 2-(2,4-Dichlorophenyl)-pyrimidin-5-ol
• 2-(2,4-Dichloro-phenyl)-pyrimidin-5-ol

• MDL： MFCD25447782
• Inchi： 1S/C10H6Cl2N2O/c11-6-1-2-8(9(12)3-6)10-13-4-7(15)5-14-10/h1-5,15H
• InChI Key： OLFNVCCLUZSWSI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1N=CC(=CN=1)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• XLogP3: 2.8
• Topological Polar Surface Area: 46

Additional information on 2-(2,4-Dichlorophenyl)-5-hydroxypyrimidine

Research Brief on 2-(2,4-Dichlorophenyl)-5-hydroxypyrimidine (CAS: 1361894-04-3): Recent Advances and Applications

The compound 2-(2,4-Dichlorophenyl)-5-hydroxypyrimidine (CAS: 1361894-04-3) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of antifungal and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential industrial applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the structural optimization of 2-(2,4-Dichlorophenyl)-5-hydroxypyrimidine to enhance its binding affinity to fungal cytochrome P450 enzymes. The study demonstrated that modifications at the pyrimidine ring could significantly improve antifungal efficacy against Candida albicans and Aspergillus fumigatus. These findings suggest that this compound could serve as a promising scaffold for the development of next-generation antifungal drugs.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, focused on the anticancer potential of 2-(2,4-Dichlorophenyl)-5-hydroxypyrimidine derivatives. The researchers synthesized a series of analogs and evaluated their cytotoxicity against various cancer cell lines, including breast (MCF-7) and lung (A549) cancer cells. The results indicated that certain derivatives exhibited potent inhibitory effects on tumor cell proliferation, with IC50 values in the low micromolar range. Mechanistic studies revealed that these compounds induce apoptosis via the mitochondrial pathway, highlighting their potential as chemotherapeutic agents.

From a chemical perspective, 2-(2,4-Dichlorophenyl)-5-hydroxypyrimidine has also been utilized as a building block in the synthesis of more complex heterocyclic systems. A 2022 study in Organic Letters described its use in a one-pot multicomponent reaction to generate pyrimido[4,5-d]pyrimidines, which are of interest due to their diverse pharmacological activities. The study reported high yields and excellent regioselectivity, underscoring the compound's versatility in organic synthesis.

In addition to its biological and chemical applications, recent industrial reports have highlighted the growing demand for 2-(2,4-Dichlorophenyl)-5-hydroxypyrimidine in agrochemical research. Its structural features make it a valuable precursor for the development of novel pesticides and herbicides. A 2023 market analysis by Chemical & Engineering News projected a steady increase in the production of this compound, driven by its expanding applications in both pharmaceuticals and agriculture.

In conclusion, 2-(2,4-Dichlorophenyl)-5-hydroxypyrimidine (CAS: 1361894-04-3) continues to be a compound of significant interest in multiple research domains. Its dual role as a bioactive molecule and a synthetic intermediate positions it as a key player in the development of new therapeutic and agrochemical agents. Future research should focus on further elucidating its mechanism of action and exploring its potential in combination therapies and sustainable chemistry.